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Compound of Interest

Compound Name: LOX-IN-3 dihydrochloride

Cat. No.: B8227538

Get Quote

Introduction: The PK/PD Disconnect in LOX
Inhibition
Welcome to the technical support hub for LOX-IN-3 Dihydrochloride (chemically synonymous

with PXS-5505). This compound is a potent, selective, and orally active pan-Lysyl Oxidase

(LOX) inhibitor.[1]

Critical Technical Insight: Unlike reversible inhibitors, LOX-IN-3 acts as a mechanism-based

irreversible inhibitor of LOX and LOXL2 enzymes. This creates a significant

pharmacokinetic/pharmacodynamic (PK/PD) disconnect:

Plasma Half-Life (

): Short (hours).[2]

Biological Half-Life (Target Inhibition): Long (days).

Implication for Long-Term Studies: Standard daily dosing protocols used in acute studies (14–

21 days) often result in cumulative toxicity or "wasted" drug in chronic studies (>4 weeks).
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Successful long-term maintenance requires shifting from a "Pharmacokinetic-driven" dosing

schedule to a "Pharmacodynamic-driven" schedule.

Part 1: Formulation & Stability (The Foundation)
Q: What is the validated vehicle for long-term oral
gavage?
A: For chronic studies, solvent tolerability is as critical as drug solubility. We recommend

Formulation B (Cyclodextrin-based) for studies exceeding 21 days to minimize GI irritation

associated with PEG/Tween mixtures.

Formulation A: Standard (Acute/Sub-chronic < 21 days)
Composition: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[2][3]

Preparation Order (CRITICAL):

Dissolve LOX-IN-3 in DMSO (Stock: 25 mg/mL).

Add PEG300 and vortex.

Add Tween-80 and vortex.[2]

Slowly add Saline to volume.

Result: Clear solution

2.5 mg/mL.[2][3]

Formulation B: Long-Term Preferred (Chronic > 21 days)
Composition: 10% DMSO + 90% (20% SBE-

-CD in Saline).

Preparation:

Prepare 20% Sulfobutyl ether-
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-cyclodextrin (SBE-

-CD) in saline (store at 4°C).

Dissolve LOX-IN-3 in DMSO.

Add the SBE-

-CD solution to the DMSO stock.

Why this works: Cyclodextrins encapsulate the hydrophobic drug, preventing precipitation

in the gut and reducing mucosal irritation.

Q: My solution turned cloudy after 24 hours. Can I use
it?
A:No. Cloudiness indicates precipitation or degradation. LOX-IN-3 dihydrochloride is sensitive

to moisture and pH shifts.

Best Practice: Prepare formulations fresh daily.

Stock Storage: Store the solid powder at -80°C (desiccated). DMSO stock solutions are

stable for 1 month at -20°C but should not be freeze-thawed more than 3 times.

Part 2: Dosage Optimization (The Protocol)
Q: How do I adjust dosage for a chronic (8+ week)
efficacy study?
A: Do not maintain the high induction dose indefinitely. Use a Step-Down Protocol to maintain

enzyme suppression while minimizing off-target effects (e.g., osteolathyrism-like connective

tissue weakening).

The Step-Down Protocol
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Phase Duration
Dosage
(Mouse)

Frequency Goal

1. Induction Days 0–14 10–15 mg/kg Daily (QD)

Rapidly abolish

>90% LOX

activity.

2. Transition Days 15–28 10 mg/kg 4x / Week

Allow partial

tissue recovery;

maintain

suppression.

3. Maintenance Day 29+ 5–8 mg/kg 3x / Week

Sustain

suppression

based on

biological

(turnover rate of

LOX).

Note on Rat Dosage: Scale mouse dose by factor 0.5 (e.g., Induction: 15–30 mg/kg).

Q: How do I validate that the "Maintenance" dose is
sufficient?
A: You cannot rely on plasma concentration (PK). You must measure Target Engagement (PD).

Biomarker: Lysyl Oxidase Activity Assay (Amplex Red / Fluorescent probe).

Tissue: Lung or Ear tissue homogenate (Ear is a surrogate for systemic inhibition).

Target: Maintain <20% of baseline LOX activity. If activity creeps >30%, revert to "Induction"

frequency for 1 week.

Part 3: Visualization of Mechanism & Workflow
Figure 1: Mechanism of Action & Dosage Logic
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Caption: LOX-IN-3 irreversibly binds the LTQ cofactor. Because the enzyme must be re-

synthesized to restore activity, dosing frequency can be reduced over time.
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Figure 2: Troubleshooting Decision Tree
Caption: Logic flow for managing weight loss or efficacy loss during long-term studies.
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Part 4: Troubleshooting & FAQs
Q: The mice are losing weight, but I cannot stop dosing.
What should I do?
A: Weight loss in LOX inhibition studies is often due to off-target effects on gastric connective

tissue or general malaise.
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Switch Vehicle: Move to Formulation B (SBE-

-CD). PEG300 is known to cause loose stools and dehydration in chronic use.

Dietary Support: Supplement with commercially available recovery gels (e.g., DietGel®) to

maintain caloric intake.

Dose Spacing: If daily dosing causes >10% weight loss, switch to Every Other Day (Q2D).

The irreversible binding ensures enzyme inhibition persists during the "off" day.

Q: Can I use LOX-IN-3 for CNS studies? Does it cross
the BBB?
A: PXS-5505 (LOX-IN-3) is primarily designed for systemic fibrosis (lung, kidney, bone

marrow). While small molecule LOX inhibitors have some permeability, PXS-5505 is not

optimized for high CNS penetration.

Verification: If CNS targeting is required, perform a pilot PK study collecting CSF vs. Plasma

at 2 hours post-dose.

Q: I see "PXS-5505 free base" and "dihydrochloride".
Are they interchangeable?
A:No.

Dihydrochloride (Salt): Higher water solubility. Preferred for oral gavage formulations.

Free Base: Lower solubility. Requires more aggressive solvents (higher DMSO/acidification).

Correction: If you have the Free Base, you must adjust the molecular weight calculation and

likely increase the DMSO concentration or use acid-assisted dissolution (0.1N HCl) before

buffering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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